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Compound of Interest

Compound Name: 2-Ethylanthracene

Cat. No.: B1630459

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Ethylanthracene. Adherence to these procedures is
vital for ensuring personal safety and environmental protection.

Chemical Identifier:

« Name: 2-Ethylanthracene
e CAS Number: 52251-71-5
» Molecular Formula: CieHia

e Molecular Weight: 206.28 g/mol

Hazard Identification and Classification

2-Ethylanthracene is classified as a hazardous substance.[1] Key hazards include:
e Serious Eye Damage/Eye Irritation: Causes serious eye damage.[2][3]
e Aquatic Hazard (Acute and Chronic): Very toxic to aquatic life with long-lasting effects.[1][2]

» Potential for Dust Explosion: Fine dust enrichment can lead to the danger of a dust
explosion.[2]
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» Combustibility: It is a combustible solid that burns but propagates flame with difficulty.[1]

Hazard Classification Category Hazard Statement

Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage|2]

Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment (Acute) life[2]

Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment (Chronic) with long lasting effects[2]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is required when handling 2-Ethylanthracene.[4] The
following PPE should be used:
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
necessary for tasks with a high

risk of splashing.[4][5]

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin and Body Protection

Lab coat is mandatory. For
larger quantities or risk of
significant exposure, a
chemical-resistant apron or

coveralls should be worn.[4][5]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or PVC).[1][5] For
brief contact, a glove with a
protection class of 3 or higher
(breakthrough time >60

minutes) is recommended.[1]

Respiratory Protection

Use in a well-ventilated area is
crucial.[1][2] If there is a risk of
generating dust or aerosols, a
NIOSH-approved respirator
with a particulate filter (EN
143) or an appropriate
cartridge for organic vapors
should be used.[2][5]

Foot Protection

Closed-toe shoes are required.
In areas with a higher risk of

spills, chemical-resistant boots
with steel toes and shanks are

recommended.[1][4]

Operational Plan for Handling 2-Ethylanthracene

1. Preparation:
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» Ensure the work area is well-ventilated, using local and general ventilation.[2]

e Remove all sources of ignition, as dust clouds can be explosive.[1]

» Have a chemical spill kit readily available.

e Ensure an eyewash station and safety shower are accessible.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[2]
2. Handling:

e Avoid all personal contact, including inhalation of dust.[1]

e Do not eat, drink, or smoke in the work area.[2]

 When handling the solid, use dry clean-up procedures and avoid generating dust.[1]

« If working with a solution, use explosion-proof electrical, ventilating, and lighting equipment.

[7]
o Keep containers securely sealed when not in use.[1]
3. Post-Handling:
e Wash hands thoroughly with soap and water after handling.[1][2]
 Remove and wash contaminated clothing separately before reuse.[1][6]

o Clean the work area to prevent the accumulation of dust deposits.[2]

Disposal Plan

2-Ethylanthracene and its contaminated materials are considered hazardous waste and must
be disposed of accordingly.

1. Waste Segregation and Collection:
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o Collect solid and liquid waste in separate, appropriately labeled, and approved containers.[2]

[5]

o Clearly label the container with "Hazardous Waste" and the full chemical name: "2-
Ethylanthracene".[5]

2. Storage:

» Store waste containers in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[6]

e Use secondary containment to prevent spills.[5]

3. Disposal:

o All waste must be handled in accordance with local, state, and federal regulations.[1]
» Do not discharge into sewers or waterways.[1]

¢ Dispose of contents and container at an approved waste disposal plant or industrial
combustion plant.[2]

Emergency Procedures

Spill Response:
e Minor Spills:
o Contain the spillage.[1]

o For dry spills, use dry clean-up procedures such as sweeping or vacuuming (with an
explosion-proof vacuum) to avoid generating dust.[1]

o Place spilled material in a clean, dry, sealable, and labeled container for disposal.[1]
e Major Spills:

o Evacuate the area and alert emergency responders.[1]
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o Prevent the spill from entering drains or water courses.[1]
First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Immediately call
a POISON CENTER or doctor.[2][6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[2]

e Inhalation: Move the person to fresh air. If breathing is irregular or stopped, provide artificial
respiration and seek immediate medical assistance.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water (only if the person is conscious).
Never give anything by mouth to an unconscious person. Call a POISON CENTER or doctor
immediately.[2][6][7]

Safe Handling Workflow for 2-Ethylanthracene

The following diagram outlines the procedural steps for the safe handling of 2-
Ethylanthracene, from initial preparation to final disposal.

Ir 1T
Ceanork s
1L 1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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